Cas no 891789-91-6 (Amino-pyridin-3-ylacetic acid, hydrochloride)

• Product Name: Amino-pyridin-3-ylacetic acid, hydrochloride
• CAS No: 891789-91-6
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD02683172
• CID: 1056701
• PubChem ID: 24729663
• Update Time: 2025-10-22

Amino-pyridin-3-ylacetic acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(pyridin-3-yl)acetic acid hydrochloride
• 2-Amino-2-(3-pyridyl)acetic Acid Hydrochloride
• 2-amino-2-pyridin-3-ylacetic acid,hydrochloride
• 3-PYRIDINYL-AMINOACETIC ACID HYDROCHLORIDE
• Amino-pyridin-3-yl-acetic acid HCl
• AMINO-PYRIDIN-3-YL-ACETIC ACID HYDROCHLORIDE
• 3-Pyridineacetic acid, α-amino-, monohydrochloride (9CI)
• Amino-pyridin-3-ylacetic acid hydrochloride
• AB12427
• Amino-pyridin-3-ylacetic acid, HCl
• AC7675
• MFCD02683172
• 2-AMINO-2-(PYRIDIN-3-YL)ACETICACIDHYDROCHLORIDE
• 2-Amino-2-(3-pyridyl)aceticAcidHydrochloride
• SCHEMBL3616276
• AKOS022183951
• 891789-91-6
• SY015083
• BS-33030
• 2-amino-2-pyridin-3-ylacetic acid;hydrochloride
• Amino-pyridin-3-ylacetic acid, hydrochloride

• MDL： MFCD02683172
• Inchi： 1S/C7H8N2O2.ClH/c8-6(7(10)11)5-2-1-3-9-4-5;/h1-4,6H,8H2,(H,10,11);1H
• InChI Key： YVCGWQPYKBPVAQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C1C=CC=NC=1)N)O

Computed Properties

• Exact Mass: 188.03500
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21000
• LogP: 1.66830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Amino-pyridin-3-ylacetic acid, hydrochloride

Amino-pyridin-3-ylacetic Acid, Hydrochloride: A Comprehensive Overview

Amino-pyridin-3-ylacetic acid, hydrochloride (CAS No: 891789-91-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with an amino group at the 3-position, connected to an acetic acid moiety. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which is common for compounds with basic nitrogen atoms.

Amino-pyridin-3-ylacetic acid is notable for its versatility in chemical synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic compounds, which are crucial in medicinal chemistry for their ability to mimic natural product scaffolds. The pyridine ring, being electron-deficient, can participate in various nucleophilic aromatic substitution reactions, making it a valuable building block in organic synthesis.

The hydrochloride form of amino-pyridin-3-ylacetic acid is particularly advantageous due to its enhanced solubility in aqueous media. This property is critical for applications in pharmaceuticals, where solubility often determines bioavailability. Recent advancements in crystal engineering have allowed scientists to study the solid-state properties of this compound, revealing insights into its polymorphism and stability under different conditions.

From a pharmacological perspective, amino-pyridin-3-ylacetic acid hydrochloride has shown promise as a lead compound for drug discovery. Its ability to interact with biological targets such as enzymes and receptors has been explored in several studies. For example, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer pathways. While the compound itself may not be directly therapeutic, its structural features provide a foundation for further optimization and lead generation.

The synthesis of amino-pyridin-3-ylacetic acid typically involves multi-step processes that highlight the principles of modern organic chemistry. One common approach involves the Friedel-Crafts alkylation of pyridine derivatives followed by functionalization to introduce the amino and acetic acid groups. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications beyond pharmaceuticals, amino-pyridin-3-ylacetic acid hydrochloride has found use in materials science. Its ability to coordinate with metal ions makes it a candidate for constructing metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated its role in enhancing the stability and surface area of MOFs under harsh conditions.

The environmental impact of amino-pyridin-3-ylacetic acid is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound is essential. Research has shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, reducing its persistence in the environment.

In conclusion, amino-pyridin-3-ylacetic acid hydrochloride (CAS No: 891789-91-6) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural features make it a valuable tool for synthesizing complex molecules and developing novel materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.